Cas no 36781-74-5 ((R)-12-hydroxyoleyl oleate)

• Product Name: (R)-12-hydroxyoleyl oleate
• CAS No: 36781-74-5
• MF: C₃₆H₆₈O₃
• MW: 548.923332214355
• CID: 1479808
• PubChem ID: 20837957
• Update Time: 2025-04-21

(R)-12-hydroxyoleyl oleate Chemical and Physical Properties

Names and Identifiers

• (R)-12-hydroxyoleyl oleate
• (9Z)-12-hydroxyoctadec-9-enoic (9Z)-octadec-9-enoic anhydride
• (9Z,12R)-12-hydroxyoctadec-9-en-1-yl (9Z)-octadec-9-enoate
• 36781-74-5
• NS00057554
• QSALBORXZAWWQU-FHSFBDLLSA-N
• EINECS 253-204-9

• Inchi： 1S/C36H68O3/c1-3-5-7-9-10-11-12-13-14-15-16-19-22-25-29-33-36(38)39-34-30-26-23-20-17-18-21-24-28-32-35(37)31-27-8-6-4-2/h13-14,24,28,35,37H,3-12,15-23,25-27,29-34H2,1-2H3/b14-13-,28-24-/t35-/m1/s1
• InChI Key： QSALBORXZAWWQU-FHSFBDLLSA-N
• SMILES： O[C@@H](C/C=C\CCCCCCCCOC(CCCCCCC/C=C\CCCCCCCC)=O)CCCCCC

Computed Properties

• Exact Mass: 548.51714
• Monoisotopic Mass: 548.51684603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 32
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53